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Compound of Interest

Compound Name: Clascoterone-d6

Cat. No.: B15544199

For Immediate Release

This technical guide provides a comprehensive overview of commercially available
Clascoterone-d6 standards for researchers, scientists, and drug development professionals.
Clascoterone-d6 is the stable isotope-labeled internal standard for Clascoterone, an androgen
receptor inhibitor approved for the topical treatment of acne vulgaris. The use of a stable
isotope-labeled internal standard is critical for the accurate quantification of Clascoterone in
biological matrices during pharmacokinetic, metabolic, and bioequivalence studies.

Commercially Available Clascoterone-d6 Standards

Several suppliers offer Clascoterone-d6 for research purposes. While the CAS number is not
consistently provided, the molecular formula is generally reported as C24H28D605, with a
corresponding molecular weight of approximately 408.6 g/mol .[1] Some suppliers may also
offer a D5 variant with the molecular formula C24H29D505 and a molecular weight of 407.56
g/mol . The purity of these standards is typically greater than 90%.[1]

Below is a summary of commercially available Clascoterone-d6 standards:
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Molecular
. Product Catalogue Molecular .
Supplier Weight ( Notes
Name Number Formula
g/mol )
Simson Certificate of
Clascoterone N N N )
Pharma D6 Not Specified  Not Specified  Not Specified  Analysis
Limited provided.[2]
" Stable
Pharmaffiliate = Clascoterone  PA STI C24H29D50 )
407.56 isotope of
s D6 089692 5
Clascoterone.
Daicel Labeled as a
Clascoterone C24H28D60
Pharma D6 DCTI-A-285 . 408.57 Clascoterone
Standards standard.[3]
Described as
a deuterium-
labeled
Clascoterone N C24H28D60 N
Veeprho D6 Not Specified . Not Specified  analog for
use as an
internal

standard.[4]

Note: Researchers should always refer to the Certificate of Analysis provided by the supplier for

batch-specific information on purity, isotopic enrichment, and storage conditions.

Physicochemical Properties and Solubility

Clascoterone-d6 is expected to have physicochemical properties nearly identical to its

unlabeled counterpart, Clascoterone. Clascoterone is a white to almost white powder and is

practically insoluble in water.[5]

While specific solubility data for Clascoterone-d6 is not readily available, the solubility of

Clascoterone has been reported as follows:
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Solvent Solubility

DMSO =100 mg/mL

10% DMSO >> 40% PEG300 >> 5% Tween-80

) = 2.75 mg/mL
>> 45% saline

10% DMSO >> 90% (20% SBE-B-CD in saline) > 2.75 mg/mL

10% DMSO >> 90% corn oil > 2.75 mg/mL

Source:[2]

Experimental Protocols for Bioanalysis using
Clascoterone-d6

The following is a representative experimental protocol for the quantification of Clascoterone in
a biological matrix (e.qg., plasma, skin permeation samples) using Clascoterone-d6 as an
internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This
protocol is synthesized from best practices for bioanalytical method validation and published
methods for Clascoterone analysis.[6][7][8]

Preparation of Stock and Working Solutions

» Clascoterone and Clascoterone-d6 Stock Solutions (1 mg/mL): Accurately weigh and
dissolve the reference standards in a suitable organic solvent, such as methanol or
acetonitrile.

» Clascoterone Working Standard Solutions: Prepare a series of working standard solutions for
the calibration curve by serially diluting the Clascoterone stock solution with the appropriate
solvent.

o Clascoterone-d6 Internal Standard (1S) Working Solution: Prepare a working solution of
Clascoterone-d6 at a constant concentration (e.g., 100 ng/mL) by diluting the stock solution.

Preparation of Calibration Standards and Quality
Control Samples
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» Calibration Curve Standards: Prepare a calibration curve by spiking a blank biological matrix
with known concentrations of Clascoterone from the working standard solutions. A typical
curve consists of a blank, a zero sample (with 1S), and at least six non-zero concentration
levels.

e Quality Control (QC) Samples: Prepare QC samples at a minimum of four concentration
levels: Lower Limit of Quantification (LLOQ), Low QC, Medium QC, and High QC.

Sample Preparation (Protein Precipitation)

e To 100 pL of the biological sample, calibration standard, or QC sample in a microcentrifuge
tube, add a fixed volume of the Clascoterone-d6 IS working solution.

Vortex briefly.

Add three volumes of cold acetonitrile to precipitate proteins.

Vortex for 1-2 minutes.

Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes.

Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

¢ Liquid Chromatography (LC) System: A UHPLC system such as a Sciex Exion is suitable.[6]

Column: A C18 analytical column is recommended.[6]

Mobile Phase:

o Mobile Phase A: 0.1% formic acid in water.[6]

o Mobile Phase B: 0.1% formic acid in acetonitrile/methanol.[6]

Flow Rate: 0.8 mL/min.[6]

Gradient: A 2-minute gradient elution is appropriate for high-throughput analysis.[6][7]
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e Mass Spectrometer: A tandem mass spectrometer such as a Sciex Qtrap 6500+ with a Turbo
lon Spray source is recommended.[6]

« lonization Mode: Positive electrospray ionization (ESI+).

e Detection: Multiple Reaction Monitoring (MRM). The specific precursor and product ion
transitions for Clascoterone and Clascoterone-d6 need to be optimized.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the bioanalytical quantification of
Clascoterone using Clascoterone-d6 as an internal standard.
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Caption: Bioanalytical workflow for Clascoterone quantification.

Signaling Pathways and Logical Relationships
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Clascoterone-d6, as a stable isotope-labeled internal standard, does not have its own
signaling pathway. Its purpose is to mimic the analytical behavior of Clascoterone.
Clascoterone itself is an androgen receptor antagonist. The logical relationship in a
bioanalytical assay is that the measured signal intensity of Clascoterone-d6 is used to
normalize the signal intensity of Clascoterone, thereby correcting for variability in sample
preparation and instrument response.

The following diagram illustrates the logical relationship in the quantification process.
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Caption: Logic of quantification using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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